2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloride
Overview
Description
The compound “2-{(4-Chlorophenyl)methylamino}acetic acid hydrochloride” is a complex organic molecule. It contains a carboxylic acid group (-COOH), an amine group (-NH2), and a chlorophenyl group (a benzene ring with a chlorine atom attached), all of which are common functional groups in organic chemistry .
Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. The carboxylic acid group could undergo reactions such as esterification or decarboxylation. The amine group could participate in reactions like alkylation or acylation. The chlorophenyl group might undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and stability. These properties are influenced by the compound’s molecular structure. Without specific data, it’s challenging to provide a detailed analysis of these properties .Mechanism of Action
Chlorphenamine maleate works by blocking histamine receptors in the body. Histamine is a chemical released by the body in response to allergens and other irritants. By blocking the histamine receptors, 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate prevents the release of histamine, thereby reducing the symptoms of allergies, colds, and hay fever.
Biochemical and Physiological Effects
Chlorphenamine maleate has a variety of biochemical and physiological effects. It has been shown to reduce inflammation, reduce the production of histamine, and reduce the release of other chemicals that cause allergic reactions. In addition, it has been shown to reduce the production of cytokines, which are molecules involved in inflammation. It has also been shown to reduce the production of leukotrienes, which are molecules involved in the allergic response.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate in laboratory experiments is that it is a relatively safe and non-toxic drug. It has a low potential for side effects and is generally well-tolerated by most individuals. However, there are some limitations to using 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate in laboratory experiments. It is not suitable for use in pregnant or breastfeeding women, and it may interact with other medications. In addition, it may cause drowsiness, so it is important to ensure that any experiments involving 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate are conducted in a safe and controlled environment.
Future Directions
There are a number of potential future directions for research involving 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate. These include studies of the effects of 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate on the immune system, its potential as an anti-cancer agent, and its use in the treatment of other allergic and inflammatory conditions. In addition, further research could be conducted into the biochemical and physiological effects of 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate, as well as its potential for use in combination with other drugs. Finally, further research could be conducted into the potential side effects of 2-{[(4-Chlorophenyl)methyl](ethyl)amino}acetic acid hydrochloridene maleate and its interactions with other drugs.
Scientific Research Applications
Chlorphenamine maleate is used in a variety of scientific research applications. It has been used to study the effects of antihistamines in the body, as well as in the treatment of allergies, colds, and hay fever. It has also been used to study the effects of histamine on the nervous system. In addition, it has been used in studies of the effects of drugs on the cardiovascular system.
Safety and Hazards
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl-ethylamino]acetic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2.ClH/c1-2-13(8-11(14)15)7-9-3-5-10(12)6-4-9;/h3-6H,2,7-8H2,1H3,(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJKYCOKACZDKPH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=C(C=C1)Cl)CC(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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